N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2,5-dimethylbenzamide

• IUPAC Name: N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2,5-dimethylbenzamide
• InChI: InChI=1S/C18H21NO2S/c1-12-4-5-13(2)16(10-12)18(21)19-11-17(20)14-6-8-15(22-3)9-7-14/h4-10,17,20H,11H2,1-3H3,(H,19,21)
• InChI Key: WEVONQBMHVFKPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC(C2=CC=C(C=C2)SC)O
• Molecular Formula: C18H21NO2S
• Molecular Weight: 315.4 g/mol
• CAS No.: 1448043-25-1

Description

N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2,5-dimethylbenzamide is a useful research compound. Its molecular formula is C18H21NO2S and its molecular weight is 315.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reactions and Derivatives

N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2,5-dimethylbenzamide has been involved in various chemical reactions and synthesis processes. For instance, studies have examined the reactions of similar compounds with active methylene compounds, amines, hydrazines, benzaldoxime, and benzhydroxamic acid, leading to various derivatives such as α-dimethylaminobenzylidene derivatives and heterocyclic compounds like 2-phenylimidazoline, 2-phenyloxazoline, and 1,3,4-oxadiazole (Mukaiyama & Yamaguchi, 1966). Another study reported the chemical oxidation of an anticonvulsant compound structurally similar to this compound, demonstrating various degrees of oxidation and the formation of phthalimide and lactame derivatives (Adolphe-Pierre et al., 1998).

Potential Therapeutic Applications

Compounds structurally related to this compound have shown potential therapeutic applications. For example, certain derivatives have been synthesized as potential antiarrhythmic agents, demonstrating effectiveness in prolonging the effective refractory period of isolated rabbit atria and showing prophylactic activity against ouabain-induced arrhythmias (Yung, Lo, & Vohra, 1972).

Metabolic Studies

The metabolic conversion and stability of similar N-methylbenzamides have been investigated, revealing insights into the formation of N-(hydroxymethyl) compounds as metabolites and their stability under various conditions. This information is crucial for understanding the biotransformation of such compounds (Ross et al., 1983).

Pharmacokinetics and Disposition

Another study on a structurally similar compound, 2,6-dimethylbenzamide N-(5-methyl-3-isoxazolyl) (D2916), investigated its disposition and metabolism in rats. This research revealed sex differences in pharmacokinetics and metabolism, with implications for the drug's efficacy and safety profile (Maurizis et al., 1997).